Cas no 6500-91-0 (1-(2-chloro-3-methoxyphenyl)butan-1-ol)

• Product Name: 1-(2-chloro-3-methoxyphenyl)butan-1-ol
• CAS No: 6500-91-0
• MF: C₁₁H₁₅ClO₂
• MW: 214.688602685928
• CID: 2111198
• Update Time: 2023-11-19

1-(2-chloro-3-methoxyphenyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-3-methoxyphenyl)butan-1-ol
• CID 121218743
• 2-Chloro-3-methoxy-α-propylbenzenemethanol
• Benzenemethanol, 2-chloro-3-methoxy-α-propyl-

• Inchi： 1S/C11H15ClO2/c1-3-5-9(13)8-6-4-7-10(14-2)11(8)12/h4,6-7,9,13H,3,5H2,1-2H3
• InChI Key： ZTZYIRZLXQRFAN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(CCC)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.133±0.06 g/cm3(Predicted)
• Boiling Point: 308.1±32.0 °C(Predicted)
• pka: 14.08±0.20(Predicted)